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Compound of Interest

Compound Name: 5-Acetamidobenzofuran

Cat. No.: B7604458

Get Quote

To manage a chemical safely, your team must understand the causality behind its hazards.

Benzofuran derivatives are not generic organic irritants; they carry specific metabolic liabilities

that dictate strict handling protocols.

Table 1: 5-Acetamidobenzofuran Chemical & Logistical Data
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Parameter Value Operational Implication

CAS Number 58560-09-1[1]

Essential for accurate waste

profiling and vendor

manifesting.

Molecular Formula C10H9NO2[1]

Nitrogen presence

necessitates NOx scrubbing

during thermal disposal[2].

Molecular Weight 175.187 g/mol [1]

Required for stoichiometric

calculations during reaction

quenching.

Physical State Solid

High risk of aerosolization;

mandates the use of

particulate respirators.

SAA Volume Limit 55 Gallons[3]

Maximum allowable laboratory

accumulation before

mandatory vendor pickup[4].

Mechanistic Insight: The primary toxicological concern with benzofuran-containing compounds

lies in their susceptibility to hepatic Cytochrome P450 (CYP450) mediated oxidation. The furan

ring can be oxidized in vivo to form a highly reactive electrophilic epoxide intermediate[5]. If not

rapidly quenched by cellular glutathione, this epoxide acts as an alkylating agent, covalently

binding to DNA and proteins. This mechanism underpins the mutagenic and carcinogenic

potential observed in benzofuran analogs[5].
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Proposed metabolic activation pathway of benzofuran derivatives highlighting toxicity risks.
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Section 2: Operational Safety & Spill
Decommissioning
Trustworthy laboratory protocols require proactive containment. Because 5-
Acetamidobenzofuran is handled as a solid powder, inhalation of airborne particulates is the

primary exposure route.

Step-by-Step Spill Decommissioning Protocol:

Isolation & Assessment: Immediately evacuate the immediate vicinity. Do not attempt to dry-

sweep the powder, as this will exponentially increase the aerosolization and inhalation risk.

PPE Escalation: Responders must don a NIOSH-approved N95 or P100 particulate

respirator, double nitrile gloves, and a disposable Tyvek lab coat.

Aerosol Suppression: Mist the spilled powder very lightly with a compatible solvent (e.g.,

isopropanol or water) to bind the particulates and suppress dust formation.

Physical Collection: Use non-sparking, disposable plastic tools to scoop the dampened

material into a compatible, sealable high-density polyethylene (HDPE) or glass container.

Chemical Decontamination: Wash the spill surface with a strong laboratory detergent

solution to lift residual organics, followed by a 70% ethanol wipe-down. Collect all used

wipes as hazardous solid waste.

Section 3: Step-by-Step Disposal Procedures
While 5-Acetamidobenzofuran is not explicitly P- or U-listed under EPA Resource

Conservation and Recovery Act (RCRA) guidelines, it must be strictly managed as a

characteristic toxic waste due to its biological activity and hazardous combustion byproducts.

Step 1: Waste Stream Segregation

Solid Waste: Place contaminated PPE, Kimwipes, and empty reagent bottles into a heavy-

duty, double-lined polyethylene bag. Seal the bag and place it inside a rigid, leak-proof

secondary container.
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Liquid Waste (Reaction Mother Liquors): Collect organic solvent waste containing 5-
Acetamidobenzofuran in a clearly labeled, compatible HDPE carboy. Crucial Causality: Do

not mix this waste stream with strong oxidizers or concentrated acids, as the acetamide

group can undergo exothermic hydrolysis, potentially over-pressurizing the container.

Step 2: Labeling and Satellite Accumulation Area (SAA) Storage

Affix a GHS-compliant "HAZARDOUS WASTE" label immediately upon adding the first drop

or gram of waste to the container[3].

Include the specific chemical description ("5-Acetamidobenzofuran / Organic Solvent

Mixture") and the primary hazard ("Toxic / Suspected Mutagen").

Store the containers in a designated SAA. Per EPA regulations, SAA limits must never

exceed 55 gallons of non-acute hazardous waste, and all containers must remain tightly

capped unless actively adding waste[3],[4].

Step 3: Ultimate Disposal via Incineration

Never dispose of 5-Acetamidobenzofuran via aqueous sewer systems. The compound

poses long-term toxicity risks to aquatic ecosystems.

Transfer the accumulated waste to a licensed hazardous waste vendor for thermal

destruction.

Disposal Causality: The vendor must utilize a high-temperature chemical incinerator

equipped with an afterburner and a caustic scrubber system[2]. The afterburner ensures the

complete thermal cleavage of the highly stable benzofuran ring, while the scrubber

chemically neutralizes the toxic nitrogen oxide (NOx) gases generated from the combustion

of the acetamide nitrogen[2].
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Workflow for segregation, accumulation, and incineration of 5-Acetamidobenzofuran waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-(benzofuran-5-yl)acetamide - CAS号 58560-09-1 - 摩熵化学 [molaid.com]

2. cloudfront.zoro.com [cloudfront.zoro.com]

3. engineering.purdue.edu [engineering.purdue.edu]

4. research.auburn.edu [research.auburn.edu]

5. atsdr.cdc.gov [atsdr.cdc.gov]

To cite this document: BenchChem. [Section 1: Chemical Profiling & Mechanistic Toxicology].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7604458/docs#section-1-chemical-profiling-
mechanistic-toxicology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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